6-(4-METHOXYBENZYL)-3-(METHYLTHIO)-1,2,4-TRIAZIN-5(4H)-ONE
6-(4-METHOXYBENZYL)-3-(METHYLTHIO)-1,2,4-TRIAZIN-5(4H)-ONE
Brand Name:
Vulcanchem
CAS No.:
118740-03-7
VCID:
VC0048671
InChI:
InChI=1S/C12H13N3O2S/c1-17-9-5-3-8(4-6-9)7-10-11(16)13-12(18-2)15-14-10/h3-6H,7H2,1-2H3,(H,13,15,16)
SMILES:
COC1=CC=C(C=C1)CC2=NNC(=NC2=O)SC
Molecular Formula:
C12H13N3O2S
Molecular Weight:
263.32 g/mol
6-(4-METHOXYBENZYL)-3-(METHYLTHIO)-1,2,4-TRIAZIN-5(4H)-ONE
CAS No.: 118740-03-7
Main Products
VCID: VC0048671
Molecular Formula: C12H13N3O2S
Molecular Weight: 263.32 g/mol
| CAS No. | 118740-03-7 |
|---|---|
| Product Name | 6-(4-METHOXYBENZYL)-3-(METHYLTHIO)-1,2,4-TRIAZIN-5(4H)-ONE |
| Molecular Formula | C12H13N3O2S |
| Molecular Weight | 263.32 g/mol |
| IUPAC Name | 6-[(4-methoxyphenyl)methyl]-3-methylsulfanyl-2H-1,2,4-triazin-5-one |
| Standard InChI | InChI=1S/C12H13N3O2S/c1-17-9-5-3-8(4-6-9)7-10-11(16)13-12(18-2)15-14-10/h3-6H,7H2,1-2H3,(H,13,15,16) |
| Standard InChIKey | VWXDPVPPRAPZAK-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)CC2=NNC(=NC2=O)SC |
| SMILES | COC1=CC=C(C=C1)CC2=NNC(=NC2=O)SC |
| Canonical SMILES | COC1=CC=C(C=C1)CC2=NNC(=NC2=O)SC |
| PubChem Compound | 707467 |
| Last Modified | Nov 14 2021 |
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